Cas no 1853217-67-0 (2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride)

• Product name: 2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride
• CAS No: 1853217-67-0
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 5162570

2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride
• Benzamide, 2-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)

• Inchi： 1S/C12H14N2O.ClH/c13-12(15)11-4-2-1-3-10(11)9-5-7-14-8-6-9;/h1-5,14H,6-8H2,(H2,13,15);1H
• InChI Key： GTZRKENWZRCVLY-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1C1=CCNCC1.[H]Cl

Additional information on 2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride

Recent Advances in the Study of 2-(1,2,3,6-Tetrahydropyridin-4-yl)benzamide Hydrochloride (CAS: 1853217-67-0)

The compound 2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride (CAS: 1853217-67-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its tetrahydropyridine scaffold and benzamide moiety, has shown promising pharmacological properties in preclinical studies. Recent literature indicates its potential as a modulator of specific neurotransmitter systems, particularly in the context of neurological disorders.

Structural analysis reveals that the tetrahydropyridine ring system in this compound provides a unique conformational flexibility that may contribute to its biological activity. The hydrochloride salt form (1853217-67-0) has been identified as particularly stable and suitable for pharmaceutical development. Several research groups have reported on the synthesis optimization of this compound, with recent publications demonstrating improved yield and purity through modified synthetic routes.

In pharmacological studies, 2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride has demonstrated selective binding affinity for specific receptor subtypes in the central nervous system. A 2023 study published in the Journal of Medicinal Chemistry reported its activity as a partial agonist at serotonin receptors, with potential implications for mood disorder therapeutics. The compound showed favorable blood-brain barrier penetration in animal models, with pharmacokinetic profiles suggesting suitable bioavailability for oral administration.

Recent preclinical investigations have explored the therapeutic potential of this molecule in various disease models. Notably, a 2024 study in Neuropharmacology demonstrated its neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of dopaminergic signaling pathways. The compound's ability to influence multiple neurotransmitter systems while maintaining receptor subtype selectivity makes it particularly interesting for polypharmacological approaches.

From a safety perspective, preliminary toxicological assessments of 1853217-67-0 have shown an acceptable therapeutic index in animal studies. However, researchers emphasize the need for more comprehensive safety profiling before clinical translation. Current structure-activity relationship (SAR) studies are focusing on modifying the benzamide moiety to optimize both potency and safety profiles.

The pharmaceutical industry has shown growing interest in this chemical entity, with several patent applications filed in 2023-2024 covering various therapeutic uses and formulation technologies. These developments suggest that 2-(1,2,3,6-tetrahydropyridin-4-yl)benzamide hydrochloride may progress toward clinical evaluation in the coming years, particularly for central nervous system indications.

Future research directions include further elucidation of its molecular mechanisms of action, expansion of its therapeutic potential to other neurological conditions, and development of improved synthetic methodologies. The compound's unique chemical structure and promising biological activity profile position it as an important subject for continued investigation in chemical biology and drug discovery.